Cas no 1803604-99-0 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1803604-99-0
• MF: C₉H₁₁ClFNS
• MW: 219.706743478775
• CID: 5152576
• PubChem ID: 75480336
• Update Time: 2025-06-13

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-3,4-dihydro-1H-isothiochromen-4-amine
• hydrochloride

• Inchi： 1S/C9H10FNS.ClH/c10-8-3-1-2-6-7(8)4-12-5-9(6)11;/h1-3,9H,4-5,11H2;1H
• InChI Key： CMTIVQHMOVCROD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C2C(CSCC=12)N.Cl

Additional information on hydrochloride

Comprehensive Overview of Hydrochloride (CAS No. 1803604-99-0): Properties, Applications, and Industry Insights

The compound with CAS No. 1803604-99-0, commonly referred to as hydrochloride, is a chemically significant entity widely utilized in pharmaceutical and research industries. This article delves into its molecular characteristics, synthesis methods, and contemporary applications, addressing trending queries such as "hydrochloride solubility" and "CAS 1803604-99-0 uses." With increasing interest in precision medicine and sustainable chemistry, understanding this compound's role is critical for professionals and enthusiasts alike.

Hydrochloride salts are pivotal in enhancing drug bioavailability, a topic frequently searched in contexts like "how hydrochloride improves drug delivery." The CAS 1803604-99-0 variant exemplifies this functionality, offering stability and water solubility—key factors in formulations targeting metabolic disorders or neurological conditions. Recent studies highlight its compatibility with green chemistry principles, aligning with searches for "eco-friendly pharmaceutical excipients."

Analytical techniques for hydrochloride characterization, such as HPLC and NMR, are another hot topic. Researchers often inquire about "CAS 1803604-99-0 analytical methods" to ensure purity in APIs (Active Pharmaceutical Ingredients). The compound’s spectral data and chromatographic behavior are meticulously documented, supporting quality control in Good Manufacturing Practice (GMP) environments.

Innovations in crystallography have further spotlighted 1803604-99-0, with queries like "hydrochloride crystal structure" gaining traction. Its polymorphic forms influence dissolution rates—a critical parameter in drug development. This aligns with industry demands for predictive modeling tools, often searched as "in silico hydrochloride formulation design."

Beyond pharmaceuticals, hydrochloride derivatives are explored in material science, particularly in "organic semiconductor applications." The CAS 1803604-99-0 compound’s electronic properties are under investigation for flexible electronics, resonating with trends in wearable technology and IoT devices.

Regulatory compliance remains a priority, as seen in searches for "hydrochloride safety data sheets." While 1803604-99-0 is not classified as hazardous, proper handling protocols are emphasized in OSHA and REACH guidelines. This underscores the compound’s alignment with global safety standards.

In summary, hydrochloride (CAS 1803604-99-0) bridges cutting-edge research and industrial applications. Its versatility in drug formulation, material science, and sustainable chemistry ensures continued relevance, addressing both academic curiosities and practical challenges in modern science.